Cas no 1556695-82-9 (Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate
• CAS No: 1556695-82-9
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5756367
• PubChem ID: 82709692
• Update Time: 2025-05-26

Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6247490
• 1556695-82-9
• tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate
• AKOS021027479
• Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(18)17-9-13(10-17)16-19-11-12-7-5-4-6-8-12/h4-8,13,16H,9-11H2,1-3H3
• InChI Key： SJJRDGNWBVLORG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)NOCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.8Ų

Additional information on Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate

Research Brief on Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate (CAS: 1556695-82-9)

In recent years, the compound Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate (CAS: 1556695-82-9) has gained significant attention in the field of chemical biology and medicinal chemistry. This azetidine derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its azetidine ring and protected amino functionality, make it a versatile intermediate in drug discovery programs.

Recent studies have focused on optimizing synthetic routes for 1556695-82-9 to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved three-step synthesis starting from commercially available azetidine-3-carboxylic acid, achieving an overall yield of 68% with >99% purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical research and development.

The primary application of this compound lies in its role as a precursor for various bioactive molecules. Research teams at several major pharmaceutical companies have incorporated 1556695-82-9 into their lead optimization programs, particularly for kinase inhibitors and GPCR modulators. Its structural flexibility allows for diverse modifications at both the amino and carboxylate positions, enabling the creation of compound libraries with varied pharmacological properties.

In terms of biological activity, derivatives synthesized from 1556695-82-9 have shown promising results in preclinical studies. A recent patent application (WO2023056321) describes a series of azetidine-based compounds demonstrating potent inhibitory activity against PI3Kδ, with IC50 values in the low nanomolar range. These findings suggest potential applications in oncology and inflammatory diseases, with several candidates currently undergoing IND-enabling studies.

From a safety and toxicology perspective, preliminary studies indicate that 1556695-82-9 and its immediate derivatives exhibit favorable pharmacokinetic profiles. A 2024 ADMET study published in Bioorganic & Medicinal Chemistry Letters reported good metabolic stability and minimal CYP450 inhibition for a series of compounds derived from this scaffold, addressing previous concerns about the metabolic liability of similar azetidine derivatives.

The future research directions for this compound appear promising. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) development, where its rigid structure and functional group compatibility offer advantages in linker design. Additionally, computational studies are underway to better understand its conformational preferences and how these influence molecular recognition in various biological targets.

In conclusion, Tert-butyl 3-[(benzyloxy)amino]azetidine-1-carboxylate (1556695-82-9) represents a valuable scaffold in medicinal chemistry with growing importance in drug discovery. The recent advancements in its synthesis and application highlight its potential to contribute to the development of novel therapeutics across multiple disease areas. Continued research into this compound and its derivatives is expected to yield additional insights and potentially new clinical candidates in the coming years.